4-Amino-1-(cyclopent-1-en-1-yl)butan-2-one

• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol
• IUPAC Name: 4-amino-1-(cyclopenten-1-yl)butan-2-one
• InChI: InChI=1S/C9H15NO/c10-6-5-9(11)7-8-3-1-2-4-8/h3H,1-2,4-7,10H2
• InChI Key: HHAWTZXHUAAJSP-UHFFFAOYSA-N
• Canonical SMILES: C1CC=C(C1)CC(=O)CCN

Description

4-Amino-1-(cyclopent-1-en-1-yl)butan-2-one is a chemical compound with the molecular formula C₉H₁₅NO and a molecular weight of 153.22 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-1-(cyclopent-1-en-1-yl)butan-2-one can be achieved through several synthetic routes. One common method involves the reaction of cyclopent-1-en-1-yl derivatives with appropriate amines under controlled conditions . The reaction typically requires the use of catalysts and specific temperature and pressure conditions to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. The use of continuous flow reactors and advanced purification techniques such as high-performance liquid chromatography (HPLC) and gas chromatography (GC) are common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

4-Amino-1-(cyclopent-1-en-1-yl)butan-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO₄) and reducing agents such as lithium aluminum hydride (LiAlH₄). Reaction conditions often involve specific solvents, temperatures, and pH levels to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

4-Amino-1-(cyclopent-1-en-1-yl)butan-2-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and enzyme interactions.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs or treatments for specific diseases.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Amino-1-(cyclopent-1-en-1-yl)butan-2-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and influencing various biochemical processes. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

• 4-(Cyclopent-1’-enyl)-butan-1-ol
• 3-Buten-2-one, 4-(1-cyclopenten-1-yl)-, (E)-

Uniqueness

4-Amino-1-(cyclopent-1-en-1-yl)butan-2-one is unique due to its specific structure, which imparts distinct chemical and biological properties.